![molecular formula C18H16N4O3S B2378944 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea CAS No. 2034240-93-0](/img/structure/B2378944.png)
1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea
Description
1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea is a useful research compound. Its molecular formula is C18H16N4O3S and its molecular weight is 368.41. The purity is usually 95%.
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Scientific Research Applications
Novel Synthesis Approaches
Recent studies have focused on the synthesis of complex organic molecules that could lead to the development of new therapeutic agents. For instance, the novel regioselective synthesis of urolithin glucuronides, metabolites derived from ellagitannins and ellagic acid by human gut microbiota, demonstrates significant advancements in organic synthesis techniques. These compounds, better absorbed than their precursors, show potential biological activities indicating their role in consuming ellagitannin- and ellagic acid-containing foods (Villalgordo et al., 2022).
Biological Activities and Potential Applications
Compounds related to the one have been evaluated for their biological activities and potential applications. For example, thiophene derivative-loaded nanoparticles have been explored for anticancer activity through the inhibition of kinases and microtubule assembly. The benzyl urea tetrahydrobenzo[b]thiophene derivative, identified as a potent compound, demonstrated broad-spectrum antitumor activity against several cancer cell lines, highlighting the potential mechanism of inhibiting WEE1 kinase and targeting tubulin by blocking its polymerization (Abdel-Rahman et al., 2021).
Chemical Characterization and Properties
The characterization and properties of such compounds are crucial for understanding their potential applications. A study on the synthesis, characterization, antimicrobial activities, and anticancer properties of new pyridines from 2, 3-dihydro-2-oxo-4-phenyl-6-(thien-2-yl) pyridine-3-carbonitrile provided valuable insights into their structure-activity relationships. These synthesized compounds were evaluated for their antibacterial and antitumor activities, contributing to the development of new therapeutic agents (Elewa et al., 2021).
properties
IUPAC Name |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(3-thiophen-2-ylpyrazin-2-yl)methyl]urea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O3S/c23-18(22-12-3-4-14-15(10-12)25-8-7-24-14)21-11-13-17(20-6-5-19-13)16-2-1-9-26-16/h1-6,9-10H,7-8,11H2,(H2,21,22,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKUIBXDMOSONOR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)NCC3=NC=CN=C3C4=CC=CS4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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